Cas no 35754-69-9 (Benzoic acid, 2,3,4,5-tetrabromo-6-hydroxy-)
35754-69-9 structure
Product Name:Benzoic acid, 2,3,4,5-tetrabromo-6-hydroxy-
CAS No:35754-69-9
MF:C7H2Br4O3
MW:453.704979419708
CID:291626
PubChem ID:71359687
Update Time:2025-04-19
Benzoic acid, 2,3,4,5-tetrabromo-6-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,3,4,5-tetrabromo-6-hydroxy-
- 2,3,4,5-tetrabromo-6-hydroxybenzoic acid
- DTXSID90783532
- SCHEMBL11339453
- 3,4,5,6-tetrabromo-2-hydroxybenzoic acid
- 35754-69-9
-
- Inchi: 1S/C7H2Br4O3/c8-2-1(7(13)14)6(12)5(11)4(10)3(2)9/h12H,(H,13,14)
- InChI Key: USHRBRKMUOGABS-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=C(C(=C1C(=O)O)O)Br)Br)Br
Computed Properties
- Exact Mass: 453.66965g/mol
- Monoisotopic Mass: 449.67374g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 57.5Ų
Benzoic acid, 2,3,4,5-tetrabromo-6-hydroxy- Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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